Cas no 2097979-00-3 (2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride)

• Product Name: 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride
• CAS No: 2097979-00-3
• MF: C₇H₁₅ClFNO
• MW: 183.65150475502
• CID: 5726806
• PubChem ID: 122239789
• Update Time: 2025-06-08

2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2147-5801
• starbld0041714
• 2-fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride
• 2097979-00-3
• AKOS040812968
• 2-Fluoro-2-(tetrahydro-2H-pyran-4-yl)ethan-1-amine hydrochloride
• 2-fluoro-2-(oxan-4-yl)ethanamine;hydrochloride
• 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride

• Inchi： 1S/C7H14FNO.ClH/c8-7(5-9)6-1-3-10-4-2-6;/h6-7H,1-5,9H2;1H
• InChI Key： OORXNVWPGXIALE-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)C1CCOCC1

Computed Properties

• Exact Mass: 183.0826200g/mol
• Monoisotopic Mass: 183.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 93.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride (CAS No. 2097979-00-3): Properties, Applications, and Research Insights

The compound 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride (CAS No. 2097979-00-3) is a fluorinated amine derivative with a tetrahydropyran (oxane) moiety, which has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the fluoro substitution and the oxan-4-yl group, make it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for fluorinated building blocks like 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride has surged due to their ability to enhance drug bioavailability and metabolic stability. This aligns with the growing trend of precision medicine and small-molecule therapeutics, where fluorination plays a pivotal role. The compound’s hydrochloride salt form further improves solubility, a critical factor in formulation development. Questions such as "How does fluorination affect drug potency?" or "What are the applications of tetrahydropyran derivatives?" are frequently searched, reflecting the scientific community’s interest in these topics.

From a synthetic chemistry perspective, CAS No. 2097979-00-3 is often utilized in asymmetric synthesis and catalysis. Its chiral center and functional groups enable the construction of complex molecules, addressing challenges in stereoselective reactions. The oxan-4-yl ring also contributes to conformational rigidity, a desirable trait in designing enzyme inhibitors. Recent publications highlight its use in kinase inhibitor development, a hot topic in oncology research. This connects to popular queries like "Role of fluorinated amines in cancer drugs" or "Tetrahydropyran in medicinal chemistry."

The safety profile and handling of 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride are well-documented, with studies emphasizing its stability under standard laboratory conditions. Unlike some reactive intermediates, this compound exhibits manageable reactivity, making it suitable for scalable processes. Its hydrochloride form ensures reduced volatility, aligning with industry preferences for safer reagents. Discussions on platforms like ResearchGate often revolve around "Best practices for handling fluorinated amines" or "Solubility challenges of amine hydrochlorides," underscoring its practical relevance.

Looking ahead, the potential of CAS No. 2097979-00-3 extends beyond pharmaceuticals. Materials scientists are investigating its incorporation into polymers and ligands for metal-organic frameworks (MOFs), leveraging its fluorine atom’s electronic effects. This interdisciplinary appeal resonates with searches like "Fluorinated amines in material science" or "MOF design with heterocyclic linkers." As green chemistry gains traction, the compound’s efficient synthesis routes—such as flow chemistry or biocatalysis—are also being explored.

In summary, 2-Fluoro-2-(oxan-4-yl)ethan-1-amine hydrochloride represents a convergence of innovation in drug design and material engineering. Its CAS No. 2097979-00-3 serves as a key identifier for researchers navigating chemical databases, while its structural motifs address contemporary challenges in targeted therapy and sustainable chemistry. By addressing frequently asked questions and integrating cutting-edge trends, this overview aims to bridge knowledge gaps and inspire further exploration of this multifaceted compound.